Nbg-dtc Nbg-dtc
Brand Name: Vulcanchem
CAS No.: 102996-80-5
VCID: VC20817195
InChI: InChI=1S/C14H21NO5S2.Na/c16-8-11(18)13(20)12(19)10(17)7-15(14(21)22)6-9-4-2-1-3-5-9;/h1-5,10-13,16-20H,6-8H2,(H,21,22);/q;+1/t10-,11+,12+,13+;/m0./s1
SMILES: C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S.[Na+]
Molecular Formula: C14H21NNaO5S2+
Molecular Weight: 370.4 g/mol

Nbg-dtc

CAS No.: 102996-80-5

Cat. No.: VC20817195

Molecular Formula: C14H21NNaO5S2+

Molecular Weight: 370.4 g/mol

* For research use only. Not for human or veterinary use.

Nbg-dtc - 102996-80-5

Specification

CAS No. 102996-80-5
Molecular Formula C14H21NNaO5S2+
Molecular Weight 370.4 g/mol
IUPAC Name sodium;benzyl-[(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl]carbamodithioic acid
Standard InChI InChI=1S/C14H21NO5S2.Na/c16-8-11(18)13(20)12(19)10(17)7-15(14(21)22)6-9-4-2-1-3-5-9;/h1-5,10-13,16-20H,6-8H2,(H,21,22);/q;+1/t10-,11+,12+,13+;/m0./s1
Standard InChI Key BKOVQKBWCURYNR-VXERAZRLSA-N
Isomeric SMILES C1=CC=C(C=C1)CN(C[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)C(=S)S.[Na+]
SMILES C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S.[Na+]
Canonical SMILES C1=CC=C(C=C1)CN(CC(C(C(C(CO)O)O)O)O)C(=S)S.[Na+]

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